Cas no 20296-73-5 (H-Ala-Gly-Gly-Gly-Gly-OH)

• Product Name: H-Ala-Gly-Gly-Gly-Gly-OH
• CAS No: 20296-73-5
• MF: C₁₁H₁₉N₅O₆
• MW: 317.298462152481
• CID: 1392006
• PubChem ID: 20837634
• Update Time: 2025-10-30

H-Ala-Gly-Gly-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

• L-alanylglycylglycylglycylglycine
• glycine, L-alanylglycylglycylglycyl-
• L-Ala-Gly-Gly-Gly-Gly
• LogP
• H-Ala-Gly-Gly-Gly-Gly-OH
• 2-[[2-[[2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid
• 20296-73-5

• Inchi： 1S/C11H19N5O6/c1-6(12)11(22)16-4-9(19)14-2-7(17)13-3-8(18)15-5-10(20)21/h6H,2-5,12H2,1H3,(H,13,17)(H,14,19)(H,15,18)(H,16,22)(H,20,21)/t6-/m0/s1
• InChI Key： KKDNCTXCWZJBBV-LURJTMIESA-N
• SMILES： O=C([C@H](C)N)NCC(NCC(NCC(NCC(=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 317.13367
• Monoisotopic Mass: 317.13353334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 905.6°C at 760 mmHg
• Flash Point: 501.5°C
• Refractive Index: 1.536
• PSA: 179.72

Additional information on H-Ala-Gly-Gly-Gly-Gly-OH

H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5): A Comprehensive Overview of Its Properties and Applications

H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5) is a synthetic peptide composed of five amino acids: one alanine (Ala) and four glycine (Gly) residues. This tetraglycine peptide is widely studied in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The CAS No. 20296-73-5 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions.

The peptide sequence H-Ala-Gly-Gly-Gly-Gly-OH is notable for its simplicity and versatility. Glycine, the smallest amino acid, contributes to the peptide's flexibility, making it an excellent model for studying protein folding and peptide self-assembly. Recent trends in biomaterials and drug delivery systems have sparked renewed interest in this compound, as researchers explore its potential in nanotechnology and tissue engineering.

One of the most frequently searched questions about H-Ala-Gly-Gly-Gly-Gly-OH is its role in peptide-based therapeutics. With the rise of personalized medicine, peptides like this are gaining attention for their biocompatibility and low toxicity. Studies suggest that tetraglycine peptides can serve as linkers or spacers in drug conjugates, improving the stability and efficacy of therapeutic agents. This aligns with the growing demand for targeted drug delivery solutions in oncology and autoimmune diseases.

Another hot topic is the use of H-Ala-Gly-Gly-Gly-Gly-OH in cosmeceuticals. The peptide's ability to enhance skin hydration and promote collagen synthesis has made it a candidate for anti-aging formulations. Consumers searching for "peptides in skincare" or "glycine benefits for skin" will find this compound relevant, as it bridges the gap between academic research and commercial applications.

From a technical perspective, the CAS No. 20296-73-5 is essential for regulatory compliance and quality control. Laboratories and manufacturers rely on this identifier to ensure the purity and consistency of H-Ala-Gly-Gly-Gly-Gly-OH in batch production. The peptide's solubility in water and stability under physiological conditions further enhance its appeal for in vitro and in vivo studies.

In summary, H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5) is a multifaceted peptide with applications spanning biomedical research, drug development, and cosmeceuticals. Its structural simplicity and functional versatility make it a valuable tool for scientists and a promising ingredient for innovative products. As interest in peptide-based technologies continues to grow, this compound is poised to play a pivotal role in advancing both science and industry.